Cas no 672930-43-7 (3-Furancarboxylicacid, 4-(4-fluorophenyl)-2,5-dimethyl-, methyl ester)

• Product Name: 3-Furancarboxylicacid, 4-(4-fluorophenyl)-2,5-dimethyl-, methyl ester
• CAS No: 672930-43-7
• MF: C₁₄H₁₃FO₃
• MW: 248.249627828598
• CID: 501041
• PubChem ID: 53415156
• Update Time: 2025-04-19

3-Furancarboxylicacid, 4-(4-fluorophenyl)-2,5-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylicacid, 4-(4-fluorophenyl)-2,5-dimethyl-, methyl ester
• methyl 4-(4-fluorophenyl)-2,5-dimethylfuran-3-carboxylate
• 4-(4-fluorophenyl)-2,5-dimethyl-3-furancarboxylic acid methyl ester
• A835699
• AG-G-54351
• CTK5C5997
• Methyl 4-(4-fluorophenyl)-2,5-dimethyl-3-furoate
• methyl 4-(4-fluorophenyl)-2,5-dimethyl-furan-3-carboxylate
• SureCN3916943
• 672930-43-7
• SCHEMBL3916943
• DTXSID00696987

• Inchi： 1S/C14H13FO3/c1-8-12(10-4-6-11(15)7-5-10)13(9(2)18-8)14(16)17-3/h4-7H,1-3H3
• InChI Key： DUDWKWNKWPSPSN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C)OC(C)=C1C(=O)OC

Computed Properties

• Exact Mass: 248.08487243g/mol
• Monoisotopic Mass: 248.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39.4Ų